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2-(3-Bromophenyl)-6-methyl-
Compound Name:

1,3,6,2-dioxazaborocane
CAS No.: 374538-00-8

Cat. No.: B1589589

Get Quote

In the landscape of modern organic synthesis, particularly in the realm of pharmaceutical and

materials science, the ability to selectively form carbon-carbon bonds is paramount. The
Suzuki-Miyaura cross-coupling reaction stands as a cornerstone of this capability, offering a
powerful method for the construction of biaryl and other conjugated systems. At the heart of
this reaction lies the boronic acid functional group. However, the inherent reactivity and
sensitivity of boronic acids can present challenges, particularly in multi-step syntheses where
they may not be compatible with a wide range of reagents and reaction conditions.

This has led to the development of various protecting groups for boronic acids, designed to
mask their reactivity until the desired cross-coupling step. Among these, the N-
methyldiethanolamine (MIDA) and related N-alkyldiethanolamine protecting groups, which form
stable dioxazaborocane structures, have emerged as particularly effective. These protected
boronic acids, often referred to as MIDA boronates or, in this case, a dioxazaborocane
derivative, offer enhanced stability to air, moisture, and even silica gel chromatography,
transforming them into robust, benchtop-stable crystalline solids.[1][2] This guide focuses on a
specific and valuable example of this class of compounds: 2-(3-Bromophenyl)-6-methyl-
1,3,6,2-dioxazaborocane.
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CAS Number: 374538-00-8[3]

This technical guide will provide a comprehensive overview of 2-(3-Bromophenyl)-6-methyl-
1,3,6,2-dioxazaborocane, including its synthesis, properties, and applications, with a particular
focus on its role as a key building block in drug discovery and development.

Molecular Structure and Physicochemical
Properties

The structure of 2-(3-Bromophenyl)-6-methyl-1,3,6,2-dioxazaborocane features a central
eight-membered dioxazaborocane ring, to which a 3-bromophenyl group is attached at the
boron atom. This structure confers a unique combination of stability and latent reactivity.

Table 1. Physicochemical Properties of 2-(3-Bromophenyl)-6-methyl-1,3,6,2-
dioxazaborocane

Property Value Source
CAS Number 374538-00-8
Molecular Formula C11H15BBrNO2
Molecular Weight 283.96 g/mol
Purity Typically =98%
White to off-white powder or General knowledge for this
Appearance . .
crystalline solid class of compounds

Sealed in a dry environment at
Storage
room temperature

The key feature of this molecule is the N-methyl-diethanolamine ligand that forms a stable,
bicyclic structure with the boronic acid. This protection strategy renders the boronic acid moiety
inert to a variety of reaction conditions that would typically degrade an unprotected boronic
acid. The compound is generally stable on the benchtop, which is a significant advantage for
storage and handling.[1][2]
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Synthesis and Mechanistic Considerations

The synthesis of 2-(3-Bromophenyl)-6-methyl-1,3,6,2-dioxazaborocane is typically achieved
through a condensation reaction between 3-bromophenylboronic acid and N-
methyldiethanolamine. This reaction is generally straightforward and proceeds under mild
conditions.
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Figure 1: General synthetic workflow for the preparation of 2-(3-Bromophenyl)-6-methyl-
1,3,6,2-dioxazaborocane.

The causality behind this experimental choice lies in the thermodynamics of the reaction. The
formation of the stable dioxazaborocane ring is entropically and enthalpically favorable. The
removal of water, often accomplished by azeotropic distillation with a solvent like toluene,
drives the reaction to completion.

Applications in Drug Discovery and Organic
Synthesis

The primary application of 2-(3-Bromophenyl)-6-methyl-1,3,6,2-dioxazaborocane is as a
robust and versatile building block in Suzuki-Miyaura cross-coupling reactions.[4][5] This
compound offers two key points of functionality: the protected boronic acid for a subsequent
cross-coupling reaction, and the bromo-substituent, which can also participate in cross-
coupling or other transformations.
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Iterative Cross-Coupling (ICC)

A particularly powerful application of dioxazaborocane-protected boronic acids is in iterative
cross-coupling (ICC).[6] In this strategy, a bifunctional molecule like 2-(3-Bromophenyl)-6-
methyl-1,3,6,2-dioxazaborocane can be used to sequentially build up complex molecular
architectures. The bromine can be reacted first, leaving the protected boronic acid intact.
Subsequently, the dioxazaborocane can be deprotected to reveal the boronic acid for a second

coupling reaction.

The deprotection is typically achieved under mild basic conditions, such as with an aqueous
solution of a weak base, which hydrolyzes the ester linkages of the dioxazaborocane, liberating

the free boronic acid.[1][2]
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Figure 2: Conceptual workflow for Iterative Cross-Coupling (ICC) using 2-(3-Bromophenyl)-6-
methyl-1,3,6,2-dioxazaborocane.

This stepwise approach allows for the controlled and directional synthesis of complex
molecules, which is of immense value in the preparation of drug candidates and other high-

value organic compounds.[6]

Role in Fragment-Based Drug Discovery (FBDD)

In FBDD, small molecular fragments are screened for binding to a biological target. Promising

fragments are then elaborated or linked together to create more potent lead compounds. 2-(3-

Bromophenyl)-6-methyl-1,3,6,2-dioxazaborocane is an ideal reagent for this approach. The
3-bromophenyl core represents a common structural motif in medicinal chemistry, and the dual
reactivity of the molecule allows for the systematic exploration of chemical space around this

core.
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Experimental Protocol: Suzuki-Miyaura Cross-
Coupling

The following is a representative, self-validating protocol for a Suzuki-Miyaura cross-coupling
reaction using a dioxazaborocane-protected boronic acid. The success of the reaction is
validated by the consumption of starting materials and the formation of the desired product,
which can be monitored by techniques such as TLC, GC-MS, or LC-MS.

Objective: To couple 2-(3-Bromophenyl)-6-methyl-1,3,6,2-dioxazaborocane with an aryl
halide (Ar-X).

Materials:

2-(3-Bromophenyl)-6-methyl-1,3,6,2-dioxazaborocane

e Aryl halide (e.g., 4-iodotoluene)

o Palladium catalyst (e.g., Pd(PPh3)4)

» Base (e.g., K3PO4 or Cs2CO0O3)

e Solvent (e.g., 1,4-dioxane or toluene)

o Water (for deprotection)

» Standard glassware for inert atmosphere reactions

Procedure:

To a flame-dried Schlenk flask under an inert atmosphere (N2 or Ar), add 2-(3-
Bromophenyl)-6-methyl-1,3,6,2-dioxazaborocane (1.2 equiv.).

Add the aryl halide (1.0 equiv.).

Add the palladium catalyst (e.g., 5 mol % Pd(PPh3)4).

Add the base (e.g., 3.0 equiv. K3PO4).
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e Add the solvent (e.g., 1,4-dioxane) and a small amount of water to facilitate deprotection.
The use of water as the sole medium has also been reported for MIDA boronates,
representing a green chemistry approach.[7]

o Heat the reaction mixture to 70-80 °C and stir until the reaction is complete (monitor by TLC
or LC-MS).[8]

o Upon completion, cool the reaction mixture to room temperature.
« Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

o Purify the crude product by column chromatography on silica gel to afford the desired biaryl
product.

The choice of palladium catalyst, base, and solvent can be critical and may require optimization
depending on the specific substrates used.[8]

Safety and Handling

While dioxazaborocanes are generally more stable than their corresponding boronic acids,
standard laboratory safety precautions should be followed.

e Handling: Handle in a well-ventilated area. Wear appropriate personal protective equipment
(PPE), including safety glasses, gloves, and a lab coat. Avoid formation of dust and aerosols.

[9]
o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][9]

o Toxicity: Specific toxicity data for this compound is not readily available. However, related
organoboron compounds can be toxic if swallowed.[9] For a related compound, 2-(2-
bromophenyl)-6-butyl-1,3,6,2-dioxazaborocane, the hazard statement H301 (Toxic if
swallowed) is listed.[9]

Conclusion
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2-(3-Bromophenyl)-6-methyl-1,3,6,2-dioxazaborocane is a highly valuable and versatile
building block for modern organic synthesis. Its enhanced stability compared to the free boronic
acid allows for greater flexibility in multi-step synthetic sequences, particularly in the context of
iterative cross-coupling. For researchers and scientists in drug development, this compound
offers a reliable and efficient means to construct complex molecular architectures, facilitating
the exploration of new chemical entities with therapeutic potential. The principles of its
reactivity, grounded in the reversible protection of the boronic acid moiety, exemplify the kind of
strategic chemical design that drives innovation in medicinal chemistry.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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